Cas no 87253-82-5 (5-N-methyl-1H-1,2,4-triazole-3,5-diamine)

5-N-methyl-1H-1,2,4-triazole-3,5-diamine structure
87253-82-5 structure
Product Name:5-N-methyl-1H-1,2,4-triazole-3,5-diamine
CAS No:87253-82-5
MF:C3H7N5
MW:113.121178865433
CID:658675
PubChem ID:13045210
Update Time:2025-04-19

5-N-methyl-1H-1,2,4-triazole-3,5-diamine Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-3,5-diamine, N-methyl-
    • 3-N-methyl-1H-1,2,4-triazole-3,5-diamine
    • 5-N-methyl-1H-1,2,4-triazole-3,5-diamine
    • AKOS006221204
    • IDPVERHXDUGTRN-UHFFFAOYSA-N
    • DTXSID00516151
    • SCHEMBL4477904
    • 87253-82-5
    • AT21328
    • N5-methyl-1H-1,2,4-triazole-3,5-diamine
    • Z1483956641
    • SCHEMBL8129348
    • EN300-114718
    • AKOS000195447
    • N~3~-Methyl-1H-1,2,4-triazole-3,5-diamine
    • N*3*-methyl-1H-[1,2,4]triazole-3,5-diamine
    • Inchi: 1S/C3H7N5/c1-5-3-6-2(4)7-8-3/h1H3,(H4,4,5,6,7,8)
    • InChI Key: IDPVERHXDUGTRN-UHFFFAOYSA-N
    • SMILES: N(C)C1=NNC(N)=N1

Computed Properties

  • Exact Mass: 113.07014524g/mol
  • Monoisotopic Mass: 113.07014524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 79.6Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 354.2±25.0 °C at 760 mmHg
  • Flash Point: 168.0±23.2 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-N-methyl-1H-1,2,4-triazole-3,5-diamine Security Information

5-N-methyl-1H-1,2,4-triazole-3,5-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M103903-10mg
5-N-methyl-1H-1,2,4-triazole-3,5-diamine
87253-82-5
10mg
$ 50.00 2022-06-04
TRC
M103903-50mg
5-N-methyl-1H-1,2,4-triazole-3,5-diamine
87253-82-5
50mg
$ 185.00 2022-06-04
TRC
M103903-100mg
5-N-methyl-1H-1,2,4-triazole-3,5-diamine
87253-82-5
100mg
$ 275.00 2022-06-04
Chemenu
CM431112-1g
1H-1,2,4-Triazole-3,5-diamine, N-methyl-
87253-82-5 95%+
1g
$822 2023-02-01
Enamine
EN300-114718-0.05g
N5-methyl-1H-1,2,4-triazole-3,5-diamine
87253-82-5 91%
0.05g
$155.0 2023-10-25
Enamine
EN300-114718-0.1g
N5-methyl-1H-1,2,4-triazole-3,5-diamine
87253-82-5 91%
0.1g
$232.0 2023-10-25
Enamine
EN300-114718-0.25g
N5-methyl-1H-1,2,4-triazole-3,5-diamine
87253-82-5 91%
0.25g
$331.0 2023-10-25
Enamine
EN300-114718-0.5g
N5-methyl-1H-1,2,4-triazole-3,5-diamine
87253-82-5 91%
0.5g
$524.0 2023-10-25
Enamine
EN300-114718-1.0g
N5-methyl-1H-1,2,4-triazole-3,5-diamine
87253-82-5 91%
1g
$671.0 2023-05-24
Enamine
EN300-114718-2.5g
N5-methyl-1H-1,2,4-triazole-3,5-diamine
87253-82-5 91%
2.5g
$1315.0 2023-10-25

5-N-methyl-1H-1,2,4-triazole-3,5-diamine Related Literature

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm